Cas no 898759-17-6 (1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene)

1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene structure
898759-17-6 structure
Product Name:1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene
CAS No:898759-17-6
MF:C10H10Cl2O2
MW:233.091201305389
MDL:MFCD04117653
CID:994021
PubChem ID:24727766
Update Time:2025-04-20

1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-[(2,6-dichlorophenyl)methyl]-1,3-dioxolane
    • 1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene
    • 898759-17-6
    • DTXSID90645868
    • MFCD04117653
    • AKOS016023522
    • 1,3-Dioxolane, 2-[(2,6-dichlorophenyl)methyl]-
    • MDL: MFCD04117653
    • Inchi: 1S/C10H10Cl2O2/c11-8-2-1-3-9(12)7(8)6-10-13-4-5-14-10/h1-3,10H,4-6H2
    • InChI Key: NVJNYQVIHYPKNC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CC1OCCO1)Cl

Computed Properties

  • Exact Mass: 232.00600
  • Monoisotopic Mass: 232.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.347
  • Boiling Point: 309.2°C at 760 mmHg
  • Flash Point: 120.2°C
  • Refractive Index: 1.56
  • PSA: 18.46000
  • LogP: 2.90880

1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene Pricemore >>

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abcr
AB368214-1 g
1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene, 97%; .
898759-17-6 97%
1 g
€659.30 2023-07-19
abcr
AB368214-2 g
1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene, 97%; .
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€1,021.80 2023-07-19
TRC
D084225-250mg
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$ 240.00 2022-06-06
TRC
D084225-500mg
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$ 395.00 2022-06-06
Chemenu
CM297496-1g
1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene
898759-17-6 95%
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$338 2023-02-16
abcr
AB368214-5 g
1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene, 97%; .
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€1,624.00 2023-07-19
abcr
AB368214-1g
1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene, 97%; .
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1g
€658.40 2025-04-15

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